molecular formula C13H19NO3 B7491961 (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone

(2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone

Cat. No. B7491961
M. Wt: 237.29 g/mol
InChI Key: KATCEKFJPLVTQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various areas of research, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone has anticancer and anti-inflammatory effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been shown to have neuroprotective effects and may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone in lab experiments include its high purity and yield, as well as its potential applications in various areas of research. However, there are limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone. One potential direction is to further investigate its anticancer properties and its potential use as a chemotherapeutic agent. Another potential direction is to study its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to determine its potential toxicity and side effects. Overall, (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone is a promising compound for scientific research, and further studies are needed to fully realize its potential applications.

Synthesis Methods

The synthesis of (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone involves a multistep process that includes the reaction of 2,4,5-trimethylfuran-3-carboxylic acid with 2-methylmorpholine and the subsequent conversion of the resulting product to the final compound. This synthesis method has been optimized to produce high yields of pure (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone, making it a suitable candidate for scientific research.

Scientific Research Applications

(2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to have anticancer properties and is being investigated as a potential chemotherapeutic agent. Additionally, it has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. The unique chemical structure of (2-Methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone makes it a promising candidate for further research in these areas.

properties

IUPAC Name

(2-methylmorpholin-4-yl)-(2,4,5-trimethylfuran-3-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19NO3/c1-8-7-14(5-6-16-8)13(15)12-9(2)10(3)17-11(12)4/h8H,5-7H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KATCEKFJPLVTQJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CCO1)C(=O)C2=C(OC(=C2C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

237.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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